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Compound of Interest

Compound Name: 4-Methylbenzoic anhydride

Cat. No.: B1360283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
Methylbenzoic anhydride (CAS No. 13222-85-0). The information is intended to support

laboratory personnel in the safe use of this reagent, minimizing risks and ensuring a secure

working environment.

Chemical Identification and Physical Properties
4-Methylbenzoic anhydride, also known as p-toluic anhydride, is a white crystalline solid. It is

an important reagent in organic synthesis, often utilized in acylation reactions. Due to its

reactivity, particularly with moisture, specific handling procedures are required.
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Property Value Reference

CAS Number 13222-85-0 [1][2]

Molecular Formula C₁₆H₁₄O₃ [2][3][4][5][6][7][8]

Molecular Weight 254.28 g/mol [2][4][6][7]

Appearance
White to off-white crystalline

solid or powder

Melting Point 86-89 °C

Boiling Point 411.6 °C at 760 mmHg

Solubility

Soluble in organic solvents

such as ethers, alcohols, and

ketones; insoluble in water.

Sensitivity Moisture sensitive [9]

Hazard Identification and GHS Classification
4-Methylbenzoic anhydride is classified as a hazardous substance. Below is a summary of its

GHS classification.

Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)[10]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)[1][10]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)[1][10]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)[1][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/shop/products/4-methylbenzoic-anhydride-97-thermo-scientific/AAH3395103
https://www.acmec.com.cn/cas/13222-85-0/
https://www.acmec.com.cn/cas/13222-85-0/
https://www.chemeo.com/cid/58-403-0/4-Methylbenzoic-acid-anhydride
https://webbook.nist.gov/cgi/inchi?ID=C13222850&Mask=200
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=H33951&sku=H33951.03
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C16H14O3/c1-11-3-7-13(8-4-11)15(17)19-16(18)14-9-5-12(2)6-10-14/h3-10H%2C1-2H3
https://www.thermofisher.com/order/catalog/product/H33951.06
https://m.chemicalbook.com/ProductChemicalPropertiesCB5729148_EN.htm
https://www.acmec.com.cn/cas/13222-85-0/
https://webbook.nist.gov/cgi/inchi?ID=C13222850&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C16H14O3/c1-11-3-7-13(8-4-11)15(17)19-16(18)14-9-5-12(2)6-10-14/h3-10H%2C1-2H3
https://www.thermofisher.com/order/catalog/product/H33951.06
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar13222-85-0.pdf
https://www.benchchem.com/product/b1360283?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c890d1
https://www.fishersci.com/shop/products/4-methylbenzoic-anhydride-97-thermo-scientific/AAH3395103
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c890d1
https://www.fishersci.com/shop/products/4-methylbenzoic-anhydride-97-thermo-scientific/AAH3395103
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c890d1
https://www.fishersci.com/shop/products/4-methylbenzoic-anhydride-97-thermo-scientific/AAH3395103
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c890d1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word:Warning[2]

Precautionary Statements:[1][10][11][12]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Information
Quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%), for 4-Methylbenzoic anhydride is not readily available in the public

domain. The hazard classifications are based on the known irritant and harmful properties of

the substance.

First Aid Measures
The following diagram outlines the immediate first aid response to various types of exposure to

4-Methylbenzoic anhydride.

Exposure Type
Immediate Action

Medical Attention

Inhalation

Move to fresh air.
Keep at rest in a position
comfortable for breathing.

Skin Contact
Remove contaminated clothing.

Wash skin with plenty of soap and water.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing.

Ingestion
Rinse mouth.

Do NOT induce vomiting.

Seek immediate
medical advice/attention

If breathing is difficult
or irritation persists

If irritation persists

If irritation persists

If swallowed

Click to download full resolution via product page

First Aid Response for 4-Methylbenzoic Anhydride Exposure.

Experimental Protocol: General Procedure for
Acylation using 4-Methylbenzoic Anhydride
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This protocol provides a general workflow for a typical acylation reaction involving 4-
Methylbenzoic anhydride, emphasizing the necessary safety precautions. This should be

adapted based on the specific substrate and reaction conditions.

Objective: To perform a safe and efficient acylation of a substrate (e.g., an alcohol or amine)

using 4-Methylbenzoic anhydride.

Materials:

4-Methylbenzoic anhydride

Substrate (e.g., benzyl alcohol)

Anhydrous solvent (e.g., dichloromethane)

Base (e.g., triethylamine or pyridine)

Nitrogen or Argon gas supply

Schlenk line or glovebox

Oven-dried glassware

Magnetic stirrer and stir bars

Syringes and needles
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Preparation

Reagent Handling

Reaction

Work-up and Purification

Waste Disposal

Oven-dry all glassware (e.g., Schlenk flask, dropping funnel)
and cool under an inert atmosphere.

Set up the reaction apparatus under a positive pressure
of inert gas (Nitrogen or Argon).

In a glovebox or under a positive flow of inert gas,
weigh the required amount of 4-Methylbenzoic anhydride

and add it to the reaction flask.

Dissolve the anhydride in an anhydrous solvent.

Cool the anhydride solution in an ice bath.

Prepare a solution of the substrate and base
in an anhydrous solvent in a separate flask.

Slowly add the substrate/base solution to the
an hydride solution via a dropping funnel or syringe.

Allow the reaction to stir at room temperature
and monitor its progress (e.g., by TLC).

Quench the reaction with water or a dilute aqueous acid/base.

Perform an extraction with a suitable organic solvent.

Dry the organic layer over an anhydrous drying agent
(e.g., MgSO₄ or Na₂SO₄).

Filter and concentrate the solution in vacuo.

Purify the crude product (e.g., by chromatography or recrystallization).

Dispose of all chemical waste according to
institutional and local regulations.

Click to download full resolution via product page

General Experimental Workflow for Acylation.
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Handling and Storage
Handling:

Always handle 4-Methylbenzoic anhydride in a well-ventilated area, preferably in a

chemical fume hood.

As it is moisture-sensitive, use in a dry, inert atmosphere (e.g., under nitrogen or argon in a

glovebox or using Schlenk techniques) is recommended to prevent hydrolysis.[9]

Avoid inhalation of dust and contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.

Ensure that an eyewash station and safety shower are readily accessible.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1]

Store under an inert atmosphere (e.g., nitrogen) to maintain its integrity.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

water.

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific hazards arising from the chemical: In case of fire, hazardous decomposition

products such as carbon oxides may be formed.

Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
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Personal precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid

dust formation and contact with the substance.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for cleaning up: Sweep up and shovel into a suitable closed container for disposal.

Avoid creating dust.

This guide is intended as a summary of the best practices for handling 4-Methylbenzoic
anhydride. It is imperative that all users consult the full Safety Data Sheet (SDS) provided by

the manufacturer before use and adhere to all institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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